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Topic: Reducing Line Edge Roughness (LER) with
Non-Ionic PAGs
The Knowledge Base: Why Non-Ionic PAGs?
Executive Summary: Line Edge Roughness (LER) in sub-20 nm lithography is frequently driven

by the stochastic distribution of Photoacid Generators (PAGs) within the resist matrix.[1]

Traditional ionic PAGs (onium salts) often suffer from limited solubility in organic resist solvents,

leading to micro-aggregation. These aggregates create "hot spots" of acid generation, resulting

in uneven deprotection and high LER.

The Non-Ionic Solution: Non-ionic PAGs (n-PAGs), such as naphthalimide sulfonates or oxime

sulfonates, possess superior solubility in organic matrices (PGMEA, ethyl lactate). This allows

for:

Homogeneous Distribution: Eliminates PAG aggregation, reducing the stochastic "shot

noise" component of LER.
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Higher Loading Capacity: You can increase PAG concentration without precipitation,

improving the acid latent image contrast.

Tunable Diffusion: n-PAGs often exhibit different acid diffusion kinetics, which can be

leveraged to smooth high-frequency roughness.

Mechanism Visualization: Ionic vs. Non-Ionic Distribution
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Caption: Comparison of PAG distribution mechanisms. Ionic PAGs tend to aggregate, causing

localized roughness, while non-ionic PAGs distribute evenly.

Experimental Protocol: Formulation & Processing
Objective: Formulate a chemically amplified resist (CAR) with a non-ionic PAG to minimize

LER.

Reagents:

Polymer: Poly(hydroxystyrene-co-t-butyl acrylate) (PHS-acrylate) or similar EUV/KrF matrix.

PAG:N-hydroxynaphthalimide triflate (NIT) or similar sulfonate ester.

Quencher: Trioctylamine (TOA) or Troger's Base.

Solvent: PGMEA / Ethyl Lactate (70:30 ratio).
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Step-by-Step Workflow:

Dissolution (Critical Step):

Ionic Standard: Limited to ~5 wt% loading due to solubility.

Non-Ionic Protocol: Dissolve n-PAG at 8-12 wt% relative to polymer solids. High loading is

required to offset the generally lower quantum yield of n-PAGs compared to onium salts

[1].

Tip: Vortex for 10 minutes. n-PAGs should dissolve instantly without heating.

Filtration:

Filter through a 0.02 µm PTFE syringe filter.

Validation: Check for back-pressure. High back-pressure indicates undissolved particles

(unlikely with n-PAGs, common with ionic).

Coating & Soft Bake (PAB):

Spin coat to 40-60 nm thickness.

Bake at 100°C for 60s.

Caution: Do not exceed 130°C. n-PAGs often have lower thermal stability (T_d ~140-

150°C) compared to onium salts (>200°C) [2].

Exposure:

Expose using EUV or e-beam tool.[2][3][4]

Note: Expect a higher dose-to-size (E_size) initially.

Post-Exposure Bake (PEB):

Temperature: 90°C - 110°C.

Time: 60s.
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Optimization: Lower PEB temperature reduces acid diffusion length, further improving

LER, provided the activation energy of the protecting group is met.

Development:

Standard 0.26N TMAH for 30s.

Troubleshooting Guide (FAQs)
Symptom 1: "I switched to a non-ionic PAG, and my LER improved, but my sensitivity dropped

significantly (Dose increased)."

Root Cause: Non-ionic PAGs typically have lower acid generation quantum yields (

) than ionic PAGs.[4] They lack the ionic "super-acid" generation efficiency in some DUV
mechanisms.

Corrective Action:

Increase Loading: Leverage the high solubility. Increase PAG loading from 5% to 10-15%.

This increases the absorption cross-section [3].

Photosensitization: Add a sensitizer (e.g., isopropylthioxanthone) if using UV exposure to

improve electron transfer efficiency [4].

Symptom 2: "The resist profile shows severe 'T-topping' or surface inhibition."

Root Cause: Non-ionic PAGs can be more volatile or susceptible to surface evaporation

during PAB/PEB compared to heavy onium salts.

Corrective Action:

Lower PAB Temperature: Reduce Pre-Apply Bake by 10°C to prevent PAG

sublimation/segregation at the surface.

Surface Interaction: n-PAGs are more hydrophobic. Ensure your developer recipe includes

a sufficient wetting step.

Symptom 3: "I see phase separation or 'oil spots' in the film."
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Root Cause: While soluble, n-PAGs can crystallize if the loading exceeds the miscibility limit

of the specific polymer matrix.

Corrective Action:

Change Solvent System: Switch to 100% Cyclohexanone or a PGMEA/Cyclohexanone

blend to improve solid-state miscibility.

Structure Modification: Use an n-PAG with a longer alkyl chain on the sulfonate group to

improve polymer compatibility [5].

Symptom 4: "LER is good, but LWR (Line Width Roughness) is still high at low frequencies."

Root Cause: Low frequency roughness is often driven by acid diffusion length.

Corrective Action:

Quencher Tuning: Increase the Base Quencher loading slightly. This reduces the effective

acid diffusion length, sharpening the chemical contrast.

Data & Benchmarking
Comparison of Ionic vs. Non-Ionic PAG Performance
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Metric
Ionic PAG (e.g.,
TPS-Tf)

Non-Ionic PAG
(e.g., NIT)

Impact on LER

Solubility (PGMEA) Low (< 5 wt%) High (> 15 wt%)

High solubility reduces

aggregation (Lower

LER).

Quantum Yield High (High Sensitivity)
Moderate (Lower

Sensitivity)

Lower efficiency

requires higher dose

(Potential Shot Noise

tradeoff).

Thermal Stability High (> 200°C) Moderate (~140°C)

Requires careful bake

optimization to

prevent blur.

Distribution
Heterogeneous

(Clusters)
Homogeneous

Uniformity directly

reduces high-

frequency LER.

Acid Diffusion Fast (unless bulky)
Tunable (Structure

dependent)

Slower diffusion helps

define sharp edges.

Diagnostic Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b261650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: High LER Issue

Is PAG Ionic?

Switch to Non-Ionic PAG
(e.g., Naphthalimide)

Yes

Check Profile Shape

No (Already NI)Is Sensitivity Acceptable?

Increase Loading (10-15%)
Add Sensitizer

No

Yes

Issue: T-Topping?

Reduce PAB Temp
Check Surface Volatility

Yes

Low LER & Good Profile

No

Click to download full resolution via product page

Caption: Troubleshooting logic flow for optimizing LER using non-ionic PAGs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b261650/docs#technical-support-center-advanced-
lithography-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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